Cas no 1396878-29-7 (N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• CAS No: 1396878-29-7
• MF: C₁₆H₁₂ClF₃N₄O₂
• MW: 384.740292549133
• CID: 6016767
• PubChem ID: 71785165
• Update Time: 2025-05-19

N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• VU0532544-1
• F6125-0038
• AKOS024532716
• N-[2-chloro-5-(trifluoromethyl)phenyl]-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• 1396878-29-7
• N-(2-chloro-5-(trifluoromethyl)phenyl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide

• Inchi： 1S/C16H12ClF3N4O2/c17-11-2-1-10(16(18,19)20)5-12(11)23-14(25)9-7-24(8-9)15(26)13-6-21-3-4-22-13/h1-6,9H,7-8H2,(H,23,25)
• InChI Key： RGBXSWHVVKTOOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1NC(C1CN(C(C2C=NC=CN=2)=O)C1)=O

Computed Properties

• Exact Mass: 384.0600878g/mol
• Monoisotopic Mass: 384.0600878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.2Ų

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide

Comprehensive Overview of N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide (CAS No. 1396878-29-7)

The compound N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide (CAS No. 1396878-29-7) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrazine-2-carbonyl moiety and a trifluoromethylphenyl group, this molecule exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioactive intermediates, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for heterocyclic compounds like N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide has surged due to their versatility in modulating biological pathways. The presence of the azetidine-3-carboxamide scaffold is noteworthy, as it contributes to improved metabolic stability and bioavailability—a critical factor in the development of next-generation therapeutics. This aligns with frequently searched topics such as "improving drug half-life" and "scaffold optimization in medicinal chemistry," reflecting the compound's relevance to modern research challenges.

The trifluoromethyl group in this molecule is another key feature, often associated with enhanced lipophilicity and membrane permeability. These properties are frequently explored in forums discussing "CF3 group in drug design" or "fluorine in agrochemicals," highlighting the compound's cross-disciplinary appeal. Additionally, the pyrazine ring system is known for its electron-deficient nature, making it a valuable component in catalysis and materials science, areas that dominate AI-driven research queries like "nitrogen-rich heterocycles for electronics."

From a synthetic perspective, CAS No. 1396878-29-7 exemplifies advancements in green chemistry methodologies. Researchers are investigating solvent-free or catalytic routes to synthesize such complex structures, addressing popular search terms such as "atom-efficient synthesis" and "sustainable heterocycle formation." The compound’s chlorophenyl segment also opens discussions on selective functionalization techniques—a hot topic in organic chemistry circles.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide represents a convergence of multiple cutting-edge research themes. Its structural complexity and functional diversity make it a compelling subject for studies ranging from kinase inhibition to polymeric material design, ensuring its continued prominence in scientific literature and patent filings. As the scientific community prioritizes molecular innovation and environmentally benign processes, this compound stands as a testament to the evolving landscape of chemical research.